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Introduction

Polyethylene glycol (PEG) 8000 is a high molecular weight, water-soluble polymer with a wide

range of applications in biochemistry, molecular biology, and pharmaceutical sciences.[1][2] Its

ability to induce molecular crowding makes it an invaluable tool for the precipitation and

crystallization of proteins, nucleic acids, and viruses.[3][4][5] A 40% weight/volume (w/v) stock

solution is a common starting concentration for many of these protocols. This document

provides a detailed protocol for the preparation, sterilization, and storage of a 40% (w/v) PEG

8000 solution, along with its key properties and applications.

Key Applications

Macromolecular Precipitation: Widely used to precipitate proteins, plasmid DNA, and

bacteriophages from lysates or culture supernatants.[3][5] The polymer works by excluding

molecules from the solution, effectively increasing their concentration and forcing them to

precipitate.

Protein Crystallization: A primary component in many crystallization screens, where it acts as

a precipitating agent to facilitate the formation of protein crystals for structural studies.[4][6]

Cell Fusion (Fusogen): Promotes the fusion of cell membranes, a critical step in the

production of hybridomas for monoclonal antibody manufacturing and in protoplast fusion for

plant genetics.[1][7][8]
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Drug Development and Formulation: Utilized in pharmaceutical formulations as a solvent,

plasticizer, and drug delivery vehicle for oral, topical, and parenteral preparations.[1][2]

Bioseparations: Employed in aqueous two-phase systems for the fractionation and

purification of cells and macromolecules.[9]

Enzyme Stabilization: Acts as a cryoprotectant to stabilize enzymes and other proteins

during lyophilization (freeze-drying).[10]

Data Presentation: Properties of PEG 8000
The following table summarizes the key quantitative data for Polyethylene Glycol 8000.

Property Value Citations

Average Molecular Weight 7,000 - 9,000 g/mol [3]

Appearance
White to off-white waxy solid,

flakes, or powder
[1][11]

Melting Point 59 - 64°C [3]

Solubility in Water (20°C) Approx. 500 - 630 mg/mL [1][3]

pH (5% solution in H₂O) 5.5 - 7.0 [3]

Density (40% w/v solution) Approx. 1.075 g/mL [12]

Storage Temperature

(Solution)

2-8°C (short-term); -20°C

(long-term)
[4][8][13]

Stability

Chemically stable in air and

aqueous solutions at room

temperature.

[1][3][7]

Experimental Protocols
Protocol: Preparation of 100 mL Sterile 40% (w/v) PEG
8000 Stock Solution
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This protocol describes the preparation of 100 mL of a 40% (w/v) PEG 8000 solution. The term

'w/v' signifies the weight of the solute in grams per 100 mL of the final solution volume.[14]

1. Materials and Equipment

Polyethylene Glycol 8000 (powder or flakes)

High-purity distilled or deionized water

100 mL volumetric flask

150 mL beaker

Magnetic stirrer and stir bar

Weighing scale

Spatula

Sterilization equipment (e.g., 0.22 µm filter unit or autoclave)

Sterile storage bottle

2. Step-by-Step Procedure

Weighing PEG 8000: Accurately weigh 40.0 g of PEG 8000 powder or flakes using a

weighing scale and transfer it into a 150 mL beaker.[14]

Initial Dissolution: Add approximately 70 mL of high-purity water to the beaker. Place a

magnetic stir bar in the beaker and place it on a magnetic stirrer.

Mixing: Stir the mixture continuously. The dissolution of PEG 8000 can be slow.[12] To

accelerate the process, the water can be gently warmed (do not boil) before adding it to the

PEG, or the beaker can be placed in a warm water bath.[3][12]

Volume Adjustment: Once the PEG 8000 is completely dissolved, carefully transfer the

solution into a 100 mL volumetric flask.
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Bringing to Final Volume: Rinse the beaker with a small amount of high-purity water and add

the rinsing to the volumetric flask to ensure all the PEG is transferred. Continue to add water

to the flask until the bottom of the meniscus reaches the 100 mL calibration mark.[6][14]

Final Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

3. Sterilization Methods

Aqueous solutions of PEG 8000 can be sterilized by filtration or autoclaving.[1][7]

Sterile Filtration (Recommended):

Pass the prepared solution through a 0.22 µm sterile filter unit.[1]

Note: 40% PEG 8000 solutions are viscous, which can make filtration slow and difficult.[6]

[15] Using a larger surface area filter or a peristaltic pump can facilitate this process. For

very high viscosity, consider preparing a less concentrated stock and filtering before

adjusting to the final concentration under sterile conditions.

Autoclaving:

Transfer the solution to an autoclave-safe bottle, leaving the cap loose.

Autoclave at 121°C for 20-30 minutes.[15]

Caution: While PEG is generally stable, autoclaving is sometimes not recommended as it

may lead to some degradation of the polymer.[3][15]

4. Storage and Stability

Store the sterile 40% (w/v) PEG 8000 solution in a tightly sealed, sterile container.

For short-term use, the solution can be stored at room temperature or refrigerated at 2-8°C.

[8]

For long-term storage (months to a year), aliquot the solution into smaller, single-use

volumes and store at -20°C.[4][13]
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PEG 8000 solutions are stable and do not readily support microbial growth.[1][7]

Visualizations
The following diagram illustrates the workflow for preparing a sterile 40% (w/v) PEG 8000 stock

solution.
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Preparation

Sterilization

Storage

1. Weigh 40g PEG 8000

2. Add ~70mL H₂O to Beaker

3. Dissolve with Stirring
(Optional: Gentle Warming)

4. Transfer to 100mL
Volumetric Flask

5. QS to 100mL
with H₂O

6. Mix Until Homogeneous

Choose Method

Sterile Filter (0.22 µm)
(Recommended)

Autoclave
(121°C, 20-30 min)

Store in Sterile Container

Aliquot (Optional)

Store at RT, 4°C, or -20°C

Click to download full resolution via product page

Workflow for preparing 40% (w/v) PEG 8000 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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